4-[(2-METHYLPHENYL)METHANESULFONYL]MORPHOLINE

• IUPAC Name: 4-[(2-methylphenyl)methylsulfonyl]morpholine
• InChI: InChI=1S/C12H17NO3S/c1-11-4-2-3-5-12(11)10-17(14,15)13-6-8-16-9-7-13/h2-5H,6-10H2,1H3
• InChI Key: OFIQDSMJIKRCFY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CS(=O)(=O)N2CCOCC2
• Molecular Formula: C12H17NO3S
• Molecular Weight: 255.34 g/mol

Description

4-[(2-METHYLPHENYL)METHANESULFONYL]MORPHOLINE is a chemical compound that belongs to the class of morpholine derivatives Morpholine is a heterocyclic amine with a six-membered ring containing both nitrogen and oxygen atoms The compound 4-[(2-METHYLPHENYL)METHANESULFONYL]MORPHOLINE is characterized by the presence of a 2-methylphenyl group attached to a methanesulfonyl group, which is further connected to the morpholine ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-[(2-METHYLPHENYL)METHANESULFONYL]MORPHOLINE typically involves the reaction of morpholine with a suitable sulfonyl chloride derivative. One common method is the reaction of morpholine with 2-methylbenzenesulfonyl chloride in the presence of a base such as triethylamine. The reaction is usually carried out in an organic solvent like dichloromethane at room temperature. The general reaction scheme is as follows:

$$\text{Morpholine} + \text{2-Methylbenzenesulfonyl chloride} \rightarrow \text{4-[(2-Methylphenyl)methanesulfonyl]morpholine} + \text{HCl}$$Morpholine+2-Methylbenzenesulfonyl chloride→4-[(2-Methylphenyl)methanesulfonyl]morpholine+HCl

Industrial Production Methods

In an industrial setting, the production of 4-[(2-METHYLPHENYL)METHANESULFONYL]MORPHOLINE may involve similar synthetic routes but on a larger scale. The reaction conditions are optimized for higher yields and purity. Continuous flow reactors and automated systems may be employed to ensure consistent production. The use of high-purity reagents and solvents is crucial to minimize impurities in the final product.

Chemical Reactions Analysis

Types of Reactions

4-[(2-METHYLPHENYL)METHANESULFONYL]MORPHOLINE can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfone derivatives.

Reduction: Reduction reactions can lead to the formation of sulfoxide derivatives.

Substitution: The sulfonyl group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid (m-CPBA).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) can be used.

Substitution: Nucleophilic substitution reactions can be carried out using reagents like sodium azide (NaN3) or potassium cyanide (KCN).

Major Products Formed

Oxidation: Formation of sulfone derivatives.

Reduction: Formation of sulfoxide derivatives.

Substitution: Formation of various substituted morpholine derivatives.

Scientific Research Applications

4-[(2-METHYLPHENYL)METHANESULFONYL]MORPHOLINE has several scientific research applications:

Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential therapeutic applications, particularly in the development of new drugs.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 4-[(2-METHYLPHENYL)METHANESULFONYL]MORPHOLINE depends on its specific application. In biological systems, the compound may interact with various molecular targets, including enzymes and receptors. The sulfonyl group can form strong interactions with amino acid residues in proteins, leading to inhibition or modulation of their activity. The morpholine ring can also enhance the compound’s ability to penetrate cell membranes, increasing its bioavailability.

Comparison with Similar Compounds

Similar Compounds

• 4-[(3-Methylphenyl)methanesulfonyl]morpholine
• 4-[(4-Methylphenyl)methanesulfonyl]morpholine

Comparison

4-[(2-METHYLPHENYL)METHANESULFONYL]MORPHOLINE is unique due to the position of the methyl group on the phenyl ring. This positional isomerism can lead to differences in chemical reactivity, biological activity, and physical properties. For example, the 2-methyl derivative may have different steric and electronic effects compared to the 3-methyl and 4-methyl derivatives, influencing its interactions with molecular targets and its overall efficacy in various applications.